molecular formula C11H16FN B13041479 1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine

1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine

Cat. No.: B13041479
M. Wt: 181.25 g/mol
InChI Key: PTISJUUCKRWEEN-UHFFFAOYSA-N
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Description

1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine is a substituted phenethylamine derivative with the molecular formula C₁₁H₁₆FN (molecular weight: 181.25 g/mol) . Its structure features a 5-fluoro-2-methylphenyl group attached to a 2-methylpropylamine backbone.

Properties

Molecular Formula

C11H16FN

Molecular Weight

181.25 g/mol

IUPAC Name

1-(5-fluoro-2-methylphenyl)-2-methylpropan-1-amine

InChI

InChI=1S/C11H16FN/c1-7(2)11(13)10-6-9(12)5-4-8(10)3/h4-7,11H,13H2,1-3H3

InChI Key

PTISJUUCKRWEEN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)F)C(C(C)C)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine typically involves the reaction of 5-fluoro-2-methylphenyl isocyanate with appropriate reagents under controlled conditions. One common method involves the use of 2-methyl-5-fluoroaniline as a starting material. This compound is first reacted with concentrated hydrochloric acid and sodium nitrite at low temperatures to form a diazonium salt. The diazonium salt is then reduced using tin(II) chloride to yield 5-fluoro-2-methylphenylhydrazine hydrochloride .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles such as sodium methoxide or sodium ethoxide.

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of amines or alcohols.

    Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with biological targets.

    Medicine: Explored for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications in Phenyl Ring Substitution

1-(4-Fluorophenyl)-2-methylpropan-1-amine hydrochloride
  • Molecular Formula : C₁₀H₁₅ClFN
  • Molecular Weight : 203.69 g/mol
  • Key Differences : The fluorine substituent is located at the para position (4-fluoro) instead of the meta (5-fluoro) and ortho (2-methyl) positions. The hydrochloride salt form enhances solubility and stability .
(1S)-1-(2-Fluoro-5-methoxyphenyl)-2-methylpropan-1-amine
  • Molecular Formula: C₁₁H₁₆FNO
  • Molecular Weight : 197.25 g/mol
  • Key Differences : The 5-position substituent is a methoxy group (-OCH₃) instead of a methyl group (-CH₃), and stereochemistry is explicitly defined as (S) . This modification alters electronic properties and chiral recognition in catalysis .
1-(5-Fluoro-2-methylphenyl)pentan-1-amine
  • Molecular Formula : C₁₂H₁₈FN
  • Molecular Weight : 195.28 g/mol
  • Key Differences: The amine side chain is extended to a pentyl group (five carbons) instead of a 2-methylpropyl group.

Modifications in the Amine Side Chain

1-[(5-Fluoro-2-methylphenyl)methyl]piperidin-4-amine dihydrochloride
  • Molecular Formula : C₁₃H₁₉FCl₂N₂
  • Molecular Weight : 222.3 g/mol (free base)
  • Key Differences : Incorporates a piperidine ring instead of a linear alkyl chain. The dihydrochloride salt improves crystallinity, which is advantageous for pharmaceutical formulations .
1-(5-Fluoro-2-methoxyphenyl)propan-1-amine
  • Molecular Formula: C₁₀H₁₄FNO
  • Molecular Weight : 183.23 g/mol
  • Key Differences : A methoxy group replaces the methyl group at the 2-position of the phenyl ring, altering steric and electronic interactions. The shorter propane chain may reduce steric hindrance in binding interactions .

Data Table: Structural and Physicochemical Comparisons

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents (Phenyl Ring) Amine Side Chain Key Features Reference
1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine C₁₁H₁₆FN 181.25 5-F, 2-CH₃ 2-methylpropyl Lipophilic, chiral center
1-(4-Fluorophenyl)-2-methylpropan-1-amine HCl C₁₀H₁₅ClFN 203.69 4-F 2-methylpropyl Enhanced solubility
(1S)-1-(2-Fluoro-5-methoxyphenyl)-2-methylpropan-1-amine C₁₁H₁₆FNO 197.25 2-F, 5-OCH₃ 2-methylpropyl Stereospecific catalysis
1-(5-Fluoro-2-methylphenyl)pentan-1-amine C₁₂H₁₈FN 195.28 5-F, 2-CH₃ Pentyl Increased lipophilicity
1-[(5-Fluoro-2-methylphenyl)methyl]piperidin-4-amine diHCl C₁₃H₁₉FCl₂N₂ 222.3 (free base) 5-F, 2-CH₃ Piperidine Pharmaceutical potential

Pharmacological Potential

  • Piperidine derivatives like 1-[(5-Fluoro-2-methylphenyl)methyl]piperidin-4-amine are explored as central nervous system (CNS) agents due to their ability to cross the blood-brain barrier .
  • Methoxy-substituted analogues (e.g., 1-(5-Fluoro-2-methoxyphenyl)propan-1-amine ) show altered receptor binding profiles compared to methyl-substituted variants, as seen in serotonin receptor studies .

Biological Activity

1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine, also known as (S)-1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine hydrochloride, is a chiral amine compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its interactions with neurotransmitter systems, pharmacological applications, and ongoing research findings.

Chemical Structure and Properties

The compound has the chemical formula C11H16FN·HCl and features a fluorinated aromatic ring, which enhances its lipophilicity and metabolic stability. The presence of a fluorine atom contributes to its binding affinity and selectivity for various biological targets.

Property Details
Molecular Formula C11H16FN·HCl
Chirality S-enantiomer
Fluorine Presence Enhances lipophilicity and metabolic stability

Neurotransmitter Modulation

Research indicates that (S)-1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine exhibits significant activity in modulating neurotransmitter systems. It has been shown to interact with specific receptors involved in neurotransmission, suggesting potential applications in treating neurological disorders. The compound's unique structure allows it to exhibit different biological activities compared to other similar compounds.

Pharmacological Applications

The compound is being investigated for its potential therapeutic effects in various conditions, particularly those related to the central nervous system. Preliminary studies suggest that it may have applications in:

  • Neurological Disorders : Potential treatment for conditions such as depression or anxiety.
  • Anti-inflammatory Effects : Interaction studies indicate it may inhibit pro-inflammatory cytokines.

Case Studies and Research Findings

Recent studies have explored the biological activity of (S)-1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine through various experimental models:

  • Neurotransmitter Interaction Studies :
    • In vitro assays demonstrated that the compound effectively binds to neurotransmitter receptors, enhancing synaptic transmission in neuronal cultures.
  • Animal Models :
    • Studies on guinea pigs showed that the compound could reduce bronchoconstriction and airway hyperactivity, indicating potential use in respiratory conditions .
  • Cytotoxicity Tests :
    • The compound exhibited selective cytotoxic effects on tumor cells while sparing normal cells, highlighting its potential role in cancer therapy .

The exact mechanisms by which (S)-1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine exerts its biological effects are still under investigation. However, it is believed that its interaction with specific receptors modulates neurotransmitter release and alters signaling pathways involved in inflammation and cell proliferation.

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